N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide

• IUPAC Name: N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H24N2O2/c1-13-12-15(19-18(22)14-6-3-2-4-7-14)9-10-16(13)20-11-5-8-17(20)21/h9-10,12,14H,2-8,11H2,1H3,(H,19,22)
• InChI Key: QBDDDGNOMVRYCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCCCC2)N3CCCC3=O
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide often involves the use of the five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists. The pyrrolidine-2-one scaffold is a structural feature recurrent in antitumor agents. The synthesis of these compounds often involves the reaction of substituted salicylaldehydes and 2-(2-oxopyrrolidin-1-yl)acetamide.

Molecular Structure Analysis

The molecular structure of N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide is characterized by the presence of a pyrrolidine ring, which contributes to the stereochemistry of the molecule. The non-planarity of the ring, a phenomenon called “pseudorotation”, allows for increased three-dimensional (3D) coverage.

Chemical Reactions Analysis

The chemical reactions involving compounds similar to N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide often involve the use of the pyrrolidine ring. For example, the synthesis of 2-((4-(hydroxymethyl)phenyl)(pyrrolidin-1-yl)methyl)phenol compound was achieved by the Petasis reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide are characterized by its molecular formula C18H24N2O2 and a molecular weight of 300.402.

Scientific Research Applications

Antiviral Activity

• Indole derivatives have demonstrated antiviral properties. For instance:
  • .

Anti-Inflammatory and Analgesic Activities

• Certain indole derivatives exhibit anti-inflammatory and analgesic effects. For example:
  • .

Antitubercular Activity

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Mechanism of Action

While the specific mechanism of action for N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide is not mentioned in the search results, compounds with similar structures have been found to interact with the sigma-1 receptor. This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the endoplasmic reticulum to the mitochondria, providing important brain cell functions.

Future Directions

The future directions for research on N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide could involve further exploration of its potential applications in various fields due to its unique properties and structure. Additionally, increasing the selectivity toward sigma-1 receptor by the structural variation of the pyracetam pharmacophore could be a promising direction.